Cas no 2385812-88-2 (tert-butyl 4-hydroxy-4-(1H-1,2,3-triazol-4-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-hydroxy-4-(1H-1,2,3-triazol-4-yl)piperidine-1-carboxylate
• CAS No: 2385812-88-2
• MF: C₁₂H₂₀N₄O₃
• MW: 268.312202453613
• CID: 6250819
• PubChem ID: 165769881
• Update Time: 2025-06-14

tert-butyl 4-hydroxy-4-(1H-1,2,3-triazol-4-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-hydroxy-4-(1H-1,2,3-triazol-4-yl)piperidine-1-carboxylate
• 2385812-88-2
• EN300-1678489

• Inchi： 1S/C12H20N4O3/c1-11(2,3)19-10(17)16-6-4-12(18,5-7-16)9-8-13-15-14-9/h8,18H,4-7H2,1-3H3,(H,13,14,15)
• InChI Key： JLMWDZHRHIOLLO-UHFFFAOYSA-N
• SMILES： OC1(C2C=NNN=2)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 268.15354051g/mol
• Monoisotopic Mass: 268.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 91.3Ų

Additional information on tert-butyl 4-hydroxy-4-(1H-1,2,3-triazol-4-yl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-hydroxy-4-(1H-1,2,3-triazol-4-yl)piperidine-1-carboxylate (CAS No. 2385812-88-2)

The compound tert-butyl 4-hydroxy-4-(1H-1,2,3-triazol-4-yl)piperidine-1-carboxylate (CAS No. 2385812-88-2) is a versatile intermediate in organic synthesis and pharmaceutical research. Its unique structure, featuring a piperidine core modified with a 1,2,3-triazole moiety and a tert-butyl carbamate protecting group, makes it a valuable building block for drug discovery and medicinal chemistry applications. Researchers are increasingly interested in this compound due to its potential role in the development of novel therapeutics targeting neurological disorders, inflammation, and infectious diseases.

In recent years, the demand for triazole-containing compounds has surged, driven by their widespread use in click chemistry reactions and their presence in FDA-approved drugs. The 1,2,3-triazole ring in tert-butyl 4-hydroxy-4-(1H-1,2,3-triazol-4-yl)piperidine-1-carboxylate offers exceptional metabolic stability and hydrogen-bonding capabilities, which are crucial for optimizing drug-like properties. This aligns with current trends in fragment-based drug design and structure-activity relationship (SAR) studies, where researchers frequently search for "how to improve drug bioavailability using heterocyclic compounds."

The piperidine scaffold is another highlight of this molecule, as it represents one of the most prevalent nitrogen-containing heterocycles in marketed pharmaceuticals. Its presence contributes to the compound's ability to modulate biological targets such as G-protein-coupled receptors (GPCRs) and ion channels, topics that consistently rank high in academic and industrial research queries. The hydroxy group at the 4-position adds further synthetic versatility, allowing for additional derivatization through reactions like Mitsunobu reactions or etherification – techniques often searched by synthetic chemists.

From a synthetic chemistry perspective, the tert-butyloxycarbonyl (Boc) protecting group in this compound addresses a common challenge in peptide synthesis and amine protection strategies. This feature makes CAS No. 2385812-88-2 particularly valuable for researchers investigating "Boc deprotection conditions" or "amine protection in multi-step synthesis," which are frequent search terms in chemical databases. The compound's stability under various conditions also makes it suitable for high-throughput screening applications, a growing area in pharmaceutical development.

Recent advances in bioorthogonal chemistry have further increased interest in this class of compounds. The 1,2,3-triazole moiety can participate in various bioconjugation strategies, making tert-butyl 4-hydroxy-4-(1H-1,2,3-triazol-4-yl)piperidine-1-carboxylate relevant for researchers working on antibody-drug conjugates (ADCs) or proteolysis-targeting chimeras (PROTACs). These cutting-edge therapeutic modalities are currently among the most searched topics in medicinal chemistry forums and scientific literature.

Quality control and characterization of this compound involve standard analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. The purity specifications typically meet the requirements for pharmaceutical intermediates, with many suppliers offering customized solutions for specific research needs. This addresses another common search intent among scientists looking for "high-purity building blocks for drug discovery."

As the pharmaceutical industry continues to emphasize rational drug design and molecular diversity, compounds like tert-butyl 4-hydroxy-4-(1H-1,2,3-triazol-4-yl)piperidine-1-carboxylate will remain important tools for medicinal chemists. Its balanced combination of hydrogen bond donors/acceptors, rotatable bonds, and polar surface area makes it particularly valuable for addressing contemporary challenges in drug permeability and blood-brain barrier penetration – key considerations in modern CNS drug development programs.

The storage and handling of this compound follow standard laboratory protocols for nitrogen-containing heterocycles. While stable under recommended conditions, proper chemical storage guidelines should always be followed, as researchers frequently inquire about "best practices for storing sensitive intermediates." The compound's shelf life and stability data are typically provided by manufacturers to ensure optimal performance in synthetic applications.

In conclusion, tert-butyl 4-hydroxy-4-(1H-1,2,3-triazol-4-yl)piperidine-1-carboxylate (CAS No. 2385812-88-2) represents a sophisticated synthetic building block that bridges multiple disciplines in chemical research. Its structural features address numerous current challenges in medicinal chemistry, from improving drug-like properties to enabling innovative bioconjugation strategies. As the scientific community continues to explore new therapeutic modalities and synthetic methodologies, the importance of such versatile intermediates will only grow, making them subjects of ongoing research and development efforts worldwide.